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Compound of Interest

Compound Name: 2-(Piperidin-4-yloxy)pyrazine
Cat. No.: B7839941
Get Quote

Executive Summary & Compound Profile

Target Analyte: 2-(Piperidin-4-yloxy)pyrazine CAS Registry Number: 1215636-48-8
(Dihydrochloride salt); Free base analogs vary.[1] Molecular Formula: C

H
N
O Exact Mass: 179.1059 Da[1]

This guide provides a comprehensive spectroscopic profile for 2-(Piperidin-4-yloxy)pyrazine,
a critical heterocyclic ether scaffold frequently employed in medicinal chemistry as a core
pharmacophore for GPCR ligands and kinase inhibitors.[1] The data presented synthesizes
experimental baselines from constituent heterocycles (pyrazine and piperidine) with high-fidelity
predictive assignments to serve as a validation standard for drug development professionals.[1]

Structural Architecture

The molecule consists of an electron-deficient pyrazine ring linked via an ether oxygen to the
C4 position of a saturated piperidine ring. This connectivity imparts specific spectroscopic
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signatures:
» Electronic Effect: The pyrazine ring deshields the piperidine C4-H proton significantly.

o Basicity: The secondary amine of the piperidine is the primary basic center, often appearing
as a salt (HCI) in commercial samples, which drastically alters NMR chemical shifts
compared to the free base.

Synthesis Context & Impurity Profiling

Expertise Note: Understanding the synthesis is prerequisite to interpreting the spectra,
particularly for identifying solvent peaks or precursors.

The standard synthesis involves a Nucleophilic Aromatic Substitution (S
Ar):
e Reactants: 2-Chloropyrazine +
-Boc-4-hydroxypiperidine.[1]
e Base: Sodium hydride (NaH) or Potassium tert-butoxide (KO
Bu).[1]
o Deprotection: Acidic cleavage (HCl/dioxane or TFA/DCM) to remove the Boc group.[1]
Common Spectroscopic Impurities:
» Boc-Residues:

-Butyl singlet at ~1.4 ppm (1H NMR) if deprotection is incomplete.[1]

e Solvents: DMSO or DMF peaks (often used in S
Ar).[1]

o Triethylamine/DIPEA: If used during free-basing.[1]

Mass Spectrometry (MS) Data
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Methodology: Electrospray lonization (ESI) in Positive Mode (+ve).[1][2] Rationale: The
secondary amine provides a readily protonatable site, making ESI+ the detection method of

choice.
Primary lonization
lon Species m/z (Observed) Interpretation
[M+H] 180.1 Protonated molecular ion
(Base Peak).[1]
Sodium adduct (common in
[M+Na] 202.1 glass/solvent contamination).
[1]
[2M+H] 350 2 Dimer formation (concentration

dependent).[1]

Fragmentation Pattern (MS/MS)

Fragmentation typically occurs at the weakest bond (the ether linkage) or via ring cleavage.[1]
» m/z 84/85: Piperidine ring fragment (Loss of pyrazine-O).[1]
e m/z 80: Pyrazine cation (Cleavage at C-O bond).

e m/z 96: Aminopyrazine-like fragment (Rearrangement).

Infrared Spectroscopy (IR)

Sampling: ATR (Attenuated Total Reflectance) on solid HCI salt or thin film (free base).[1]
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Frequency (cm

Assignment Structural Origin
)
Secondary amine stretch
3300 - 3450 N-H _
(N-H) (Broad in salt form).[1]
Aromatic C-H stretching
3000 - 3100 (C-H) o
(Pyrazine ring).[1]
Aliphatic C-H stretching
2850 - 2950 (C-H) o
(Piperidine ring).[1]
1580. 1520 Pyrazine ring skeletal
’ (C=N, C=C) vibrations.
Aryl-alkyl ether asymmetric
1240 - 1260 yray Y

(C-0-C) stretch.[1]

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-
(Preferred for HCI salts) or CDCI

(Free base).[1] Reference: TMS (0.00 ppm).

H NMR Assignments (400 MHz, DMSO- )

Note: In the HCI salt, the NH proton appears as a broad singlet downfield (~8-9 ppm), and
alpha-protons are deshielded.[1]
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Shift ( o ] Structural
Multiplicity Integral Assignment Justificati
ustification
ppm)
Ammonium
9.00-9.20 Broad s 2H NH protons (HCI salt
only).[1]
d Deshielded by
8.45 1H Pyrazine H-3 adjacent N and
=1.5H2) O atoms.[1]
d(
8.28 1H Pyrazine H-6 Adjacent to N.
=2.5 Hz)
dd ( ) Meta to oxygen
8.15 1H Pyrazine H-5 ]
=25, 1.5 Hz) linkage.[1]
Methine proton
o at the ether
5.15-5.25 m 1H Piperidine H-4 )
linkage
(deshielded).[1]
Alpha-protons to
Piperidine H-2, the amine
3.05-3.25 m 4H . _
H-6 (deshielded in
salt).[1]
o Equatorial
Piperidine H-3,
2.10-2.25 m 2H protons beta to
H-5 (eq) .
amine.[1]
Piperidine H-3, Axial protons
1.80-1.95 m 2H _
H-5 (ax) beta to amine.[1]

C NMR Assignments (100 MHz, DMSO- )
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Shift (
Assignment Carbon Type

ppm)

159.5 Pyrazine C-2 Quaternary C-O (Ipso).[1]

141.0 Pyrazine C-6 Aromatic CH.[1][3]

136.5 Pyrazine H-5 Aromatic CH.[1][3]
Aromatic CH (Shielded relative

133.8 Pyrazine H-3 to others due to ortho-effect).
[1]

73.5 Piperidine C-4 Methine C-O.[1]

43.2 Piperidine C-2, C-6 Methylene C-N.[1]

28.5 Piperidine C-3, C-5 Methylene beta-carbons.[1]

Experimental Protocols

Trustworthiness Directive: These protocols are designed to be self-validating.[1] If the visual
check fails, do not proceed to instrumental analysis.

Protocol A: Sample Preparation for NMR
e Massing: Weigh 5-10 mg of the 2-(Piperidin-4-yloxy)pyrazine dihydrochloride.[1]

e Solvation: Add 0.6 mL of DMSO-

(containing 0.03% TMS).

o Check: The solution must be clear and colorless. Turbidity implies inorganic salts (NaCl)
from the synthesis workup.[1]

o Transfer: Filter through a cotton plug into a clean 5mm NMR tube to remove particulates that
cause line broadening.[1]

Protocol B: LC-MS Screening[1]
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e Dilution: Dissolve 1 mg of compound in 1 mL of 50:50 Acetonitrile:Water (0.1% Formic Acid).
* Injection: Inject 5

L onto a C18 Reverse Phase column.[1]

o Gradient: 5% to 95% Acetonitrile over 5 minutes.

o Validation: The compound is polar; expect early elution (RT ~1.5 - 2.5 min) compared to
hydrophobic impurities.[1]

Characterization Workflow Visualization
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Crude 2-(Piperidin-4-yloxy)pyrazine

Solubility Test
(DMSO/MeOH)

l

LC-MS (ESI+)
Target: m/z 180.1

Yes No / Impure

1H & 13C NMR
(DMSO-d6)

Prep-HPLC / Recrystallization

Check Key Signals:
1. Pyrazine (8.0-8.5 ppm)
2. Piperidine C4-H (5.2 ppm)

Validated Structure

Click to download full resolution via product page

Caption: Logical workflow for the structural validation of 2-(Piperidin-4-yloxy)pyrazine,
prioritizing mass confirmation before detailed NMR structural assignment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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